molecular formula C12H20N2 B253530 N-[4-(dimethylamino)-2,5-dimethylphenyl]-N,N-dimethylamine

N-[4-(dimethylamino)-2,5-dimethylphenyl]-N,N-dimethylamine

Cat. No. B253530
M. Wt: 192.3 g/mol
InChI Key: ALGFFTTZNPRGNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(dimethylamino)-2,5-dimethylphenyl]-N,N-dimethylamine, commonly known as DMMDA, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in the 1970s by Alexander Shulgin and has been studied for its potential use in scientific research.

Mechanism of Action

DMMDA acts as a partial agonist at the 5-HT2A receptor, meaning it activates the receptor to a lesser extent than a full agonist. This results in a weaker response from the receptor compared to a full agonist. DMMDA also acts as a reuptake inhibitor of serotonin, meaning it blocks the reuptake of serotonin into the presynaptic neuron, leading to an increase in serotonin levels in the synaptic cleft.
Biochemical and Physiological Effects:
Studies have shown that DMMDA can induce changes in perception, cognition, and mood. It has been found to have hallucinogenic effects, similar to those of other phenethylamines such as mescaline and 2C-B. DMMDA has also been found to increase heart rate and blood pressure, as well as cause pupil dilation.

Advantages and Limitations for Lab Experiments

One advantage of DMMDA for lab experiments is its high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in the brain. However, its hallucinogenic effects can also be a limitation, as it may be difficult to separate the effects of the drug on behavior from its effects on perception.

Future Directions

There are several potential future directions for research on DMMDA. One area of interest is its potential use in the treatment of mood disorders such as depression and anxiety. Another area of interest is its potential use in the study of the neural basis of consciousness and perception. Further research is needed to fully understand the effects of DMMDA and its potential applications in scientific research.

Synthesis Methods

DMMDA can be synthesized through several methods, including the reduction of 4-(dimethylamino)-2,5-dimethylbenzaldehyde with sodium borohydride or lithium aluminum hydride. Another method involves the reduction of 4-(dimethylamino)-2,5-dimethylphenyl nitropropene with sodium borohydride.

Scientific Research Applications

DMMDA has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for serotonin receptors, specifically the 5-HT2A receptor. This receptor is known to play a role in the regulation of mood, cognition, and perception.

properties

Product Name

N-[4-(dimethylamino)-2,5-dimethylphenyl]-N,N-dimethylamine

Molecular Formula

C12H20N2

Molecular Weight

192.3 g/mol

IUPAC Name

1-N,1-N,4-N,4-N,2,5-hexamethylbenzene-1,4-diamine

InChI

InChI=1S/C12H20N2/c1-9-7-12(14(5)6)10(2)8-11(9)13(3)4/h7-8H,1-6H3

InChI Key

ALGFFTTZNPRGNM-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1N(C)C)C)N(C)C

Canonical SMILES

CC1=CC(=C(C=C1N(C)C)C)N(C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.